CID 4444241

• IUPAC Name: 5-amino-1-(3-methoxyphenyl)-4-(1-methylbenzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C19H18N4O2/c1-22-15-9-4-3-8-14(15)21-19(22)17-16(24)11-23(18(17)20)12-6-5-7-13(10-12)25-2/h3-10H,11,20H2,1-2H3
• InChI Key: XPMSTLLTHBXXNX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(CC3=O)C4=CC(=CC=C4)OC)N
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

CID 4444241 is a useful research compound. Its molecular formula is C19H18N4O2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 4444241 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 4444241 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemically Induced Dimerization (CID) in Protein Function Studies : CID has emerged as a valuable tool for studying biological processes with applications in dissecting signal transductions and elucidating membrane and protein trafficking. It allows for precise and spatiotemporal control over protein function in cells (Voss, Klewer, & Wu, 2015).

• PROTAC-CID Systems in Gene Regulation : The development of proteolysis-targeting chimera-based scalable CID (PROTAC-CID) platforms has broadened the scope of chemically inducible gene regulation. This technology enables fine-tuning of gene expression and can be applied in genetic circuits for transient genome manipulation (Ma et al., 2023).

• Methodological Challenges in Developmental Research : CID has been used to evaluate the alignment of research goals with research designs in developmental studies, revealing the importance of matching research methods with specific goals (Hamaker, Mulder, & van IJzendoorn, 2020).

• CID in Cell Biology : CID techniques have been instrumental in solving problems in cell biology, particularly in understanding the signaling paradox in lipid second messengers and small GTPases. It also offers improved specificity and the ability to manipulate multiple systems orthogonally in one cell (DeRose, Miyamoto, & Inoue, 2013).

• IL-15's Role in CD8+ T Cells Survival : Research has shown that IL-15 promotes the survival of naive and memory phenotype CD8+ T cells, which is important for understanding immune response mechanisms (Bérard, Brandt, Bulfone-Paus, & Tough, 2003).

• Water Use Efficiency in Barley : CID has been applied to study the relationship between carbon isotope discrimination and water use efficiency in barley, demonstrating its potential as a selection criterion for improving crop productivity (Anyia et al., 2007).

• Photocaged-Photocleavable Chemical Dimerizer : This novel chemical inducer of protein dimerization can be rapidly turned on and off using light, enhancing the spatiotemporal control in CID. It has applications in controlling peroxisome transport and mitotic checkpoint signaling in living cells (Aonbangkhen et al., 2018).

• HLJDD as a Neoadjuvant Treatment for Chemotherapy : Huanglian Jiedu Decoction (HLJDD), an ancient Chinese Medicine herbal formula, has shown potential in reducing diarrhea and improving tumor response as a neoadjuvant treatment for chemotherapy (Chan et al., 2020).